Cas no 897611-60-8 (3-methyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}butanamide)

3-Methyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}butanamide is a synthetic organic compound featuring a butanamide core linked to a phenylpiperazine sulfonylethyl moiety. This structure confers potential pharmacological relevance, particularly in receptor modulation due to the phenylpiperazine group, which is commonly associated with CNS activity. The sulfonylethyl bridge enhances solubility and bioavailability, while the branched 3-methylbutanamide tail may influence steric and metabolic properties. Its well-defined molecular architecture makes it a valuable intermediate in medicinal chemistry for developing targeted therapeutics. The compound's purity and stability under standard conditions ensure reliability for research applications, including structure-activity relationship studies and drug discovery efforts.

3-methyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}butanamide structure

897611-60-8 structure

Product Name:3-methyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}butanamide

CAS No:897611-60-8

MF:C₁₇H₂₇N₃O₃S

MW:353.479583024979

CID:6586460

PubChem ID:18565470

Update Time:2025-10-21

3-methyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}butanamide Chemical and Physical Properties

Names and Identifiers

- 3-methyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}butanamide
- AKOS024625201
- 3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide
- 897611-60-8
- 3-methyl-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)butanamide
- 3-methyl-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]butanamide
- F2068-0646
- Inchi： 1S/C17H27N3O3S/c1-15(2)14-17(21)18-8-13-24(22,23)20-11-9-19(10-12-20)16-6-4-3-5-7-16/h3-7,15H,8-14H2,1-2H3,(H,18,21)
- InChI Key： VHZVDVBVSMSJEN-UHFFFAOYSA-N
- SMILES： C(NCCS(N1CCN(C2=CC=CC=C2)CC1)(=O)=O)(=O)CC(C)C

Computed Properties

Exact Mass: 353.17731291g/mol
Monoisotopic Mass: 353.17731291g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 7
Complexity: 488
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 78.1Å²

3-methyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2068-0646-2μmol	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2068-0646-5μmol	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2068-0646-10μmol	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2068-0646-20μmol	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2068-0646-1mg	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2068-0646-2mg	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2068-0646-3mg	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2068-0646-4mg	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2068-0646-5mg	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2068-0646-10mg	3-methyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}butanamide	897611-60-8	90%+	10mg	$79.0	2023-05-16